Cas no 108791-60-2 (2-bromo-3-hydroxy-5-methoxybenzaldehyde)

2-bromo-3-hydroxy-5-methoxybenzaldehyde structure
108791-60-2 structure
Product Name:2-bromo-3-hydroxy-5-methoxybenzaldehyde
CAS No:108791-60-2
MF:C8H7BrO3
MW:231.043381929398
CID:1186933
PubChem ID:13737637
Update Time:2025-04-20

2-bromo-3-hydroxy-5-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-3-hydroxy-5-methoxybenzaldehyde
    • 108791-60-2
    • DTXSID70548045
    • Inchi: 1S/C8H7BrO3/c1-12-6-2-5(4-10)8(9)7(11)3-6/h2-4,11H,1H3
    • InChI Key: GFJBSJRHENOLOW-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC(=CC=1C=O)OC)O

Computed Properties

  • Exact Mass: 229.95781
  • Monoisotopic Mass: 229.95786g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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